2-[(4-amino-5-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide

• Molecular Formula: C14H19N5OS
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 2-[(4-amino-5-ethyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C14H19N5OS/c1-4-12-17-18-14(19(12)15)21-8-13(20)16-11-6-5-9(2)7-10(11)3/h5-7H,4,8,15H2,1-3H3,(H,16,20)
• InChI Key: QMEZOQCELICHIQ-UHFFFAOYSA-N
• SMILES: CCC1=NN=C(N1N)SCC(=O)NC2=C(C=C(C=C2)C)C

Description

2-[(4-amino-5-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide is a chemical compound that has attracted significant attention in scientific research. It is a member of the triazole family of compounds and is commonly referred to as ETAA.

Mechanism of Action

The mechanism of action of ETAA is not fully understood, but it is believed to involve the inhibition of enzymes involved in various metabolic pathways. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to inhibit the growth of fungal and bacterial cells by disrupting cell wall synthesis.
Biochemical and Physiological Effects:
ETAA has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes. In addition, it has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of ETAA is its relatively simple synthesis method, which makes it easy to obtain in large quantities. It also has a broad range of potential therapeutic applications, which makes it a versatile compound for scientific research. However, one limitation of ETAA is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on ETAA. One area of interest is its potential as a therapeutic agent for cancer, diabetes, and neurodegenerative diseases. Another area of interest is its potential as an antimicrobial agent. In addition, further research is needed to fully understand the mechanism of action of ETAA and to optimize its pharmacological properties.

Synthesis Methods

The synthesis of ETAA involves the reaction of 2,4-dimethylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-amino-5-ethyl-4H-1,2,4-triazole-3-thiol to form ETAA. The synthesis method is relatively straightforward and has been well-documented in the literature.

Scientific Research Applications

ETAA has been the subject of significant scientific research due to its potential as a therapeutic agent. It has been investigated for its anticancer, antifungal, and antimicrobial properties. In addition, it has been studied for its potential use in the treatment of diabetes, inflammation, and neurodegenerative diseases.